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Compound of Interest

Compound Name: Quinotolast sodium

Cat. No.: B1240975

Get Quote

Part 1: Executive Summary
Quinotolast Sodium (Code: FR71021; TMK-688) represents a significant advancement in the

class of anti-allergic agents known as mast cell stabilizers. Unlike the prototype drug disodium

cromoglycate (DSCG), which suffers from poor oral bioavailability, Quinotolast sodium is

distinct for its oral activity. It functions by inhibiting the release of inflammatory mediators—

specifically histamine, leukotriene C4 (LTC4), and prostaglandin D2 (PGD2)—from mast cells

upon antigen stimulation. This guide details its chemical architecture, mechanistic pathways,

and the experimental protocols required to validate its efficacy.

Part 2: Chemical & Pharmacological Profile[1][2][3]
[4][5]
Chemical Identity[6]

IUPAC Name: Sodium 4-oxo-1-phenoxy-N-(1H-tetrazol-5-yl)-4H-quinolizine-3-carboxamide

CAS Number: 101193-62-8 (Sodium salt); 101193-40-2 (Free acid)

Molecular Formula: C₁₇H₁₁N₆NaO₃
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Molecular Weight: 370.3 g/mol

Solubility: Soluble in water (due to sodium salt formation at the tetrazole moiety); sparingly

soluble in organic solvents.

Synthetic Logic (General Route)
The synthesis of the quinolizine core typically follows a cyclization strategy involving a pyridine

derivative. A scientifically grounded synthetic route for this class involves:

Core Formation: Condensation of 2-pyridineacetate derivatives with an ethoxymethylene

malonate equivalent to form the 4H-quinolizine ring via thermal cyclization.

C-1 Functionalization: Introduction of the phenoxy group, often via nucleophilic substitution

on a halogenated intermediate or oxidative coupling.

Amidation: The critical step involves coupling the quinolizine-3-carboxylic acid intermediate

with 5-aminotetrazole. This step introduces the acidic tetrazole ring, which is bioisosteric to a

carboxylic acid but offers improved metabolic stability and binding affinity.

Salt Formation: Neutralization with sodium hydroxide to yield Quinotolast sodium.

Part 3: Mechanism of Action
The Stabilization Cascade
Quinotolast sodium operates upstream of the histamine receptor. It does not antagonize H1

receptors directly but prevents the degranulation of sensitized mast cells.

Key Mechanistic Targets:

Calcium Influx Inhibition: The primary driver of degranulation is the rapid influx of

extracellular Ca²⁺ following IgE receptor (FcεRI) cross-linking. Quinotolast blocks this influx,

likely by modulating the calcium release-activated calcium (CRAC) channels or associated

chloride channels that maintain the electrochemical gradient.

cAMP Elevation: Like other stabilizers, Quinotolast may inhibit phosphodiesterases (PDEs),

leading to elevated intracellular cAMP. High cAMP levels activate Protein Kinase A (PKA),
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which phosphorylates and inhibits proteins essential for granule fusion (e.g., SNARE

complex components).

Signaling Pathway Diagram
The following diagram illustrates the point of intervention for Quinotolast sodium within the

mast cell signaling cascade.
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Caption: Quinotolast sodium prevents degranulation by blocking the critical Calcium Influx

(CRAC) step.

Part 4: Experimental Validation Protocols
To validate the efficacy of Quinotolast sodium, researchers should utilize both in vitro and in

vivo models. The following protocols are standardized for reproducibility.

In Vitro: Histamine Release Assay (Rat Peritoneal Mast
Cells)
Objective: Determine the IC50 of Quinotolast sodium for inhibiting histamine release.

Protocol Steps:

Cell Isolation: Harvest peritoneal cells from male Wistar rats by injecting 20 mL of Tyrode’s

buffer (containing 0.1% gelatin) into the peritoneal cavity. Massage gently and recover the

fluid.

Purification: Centrifuge at 150 x g for 10 min. Resuspend in buffer. (Optional: Purify mast

cells using a Percoll density gradient).

Incubation:

Aliquot cells (1-2 x 10⁵ cells/tube).

Add Quinotolast sodium at varying concentrations (0.01, 0.1, 1.0, 10, 100 μg/mL).

Pre-incubate at 37°C for 10 minutes. (Note: This time is critical; longer times may show

tachyphylaxis in some stabilizers, though Quinotolast is resistant to this).

Challenge: Add antigen (DNP-BSA if sensitized) or Compound 48/80 (0.5 μg/mL) to trigger

degranulation. Incubate for 10 minutes.

Termination: Stop reaction by placing tubes on ice. Centrifuge at 4°C.

Quantification: Measure histamine in the supernatant using HPLC-fluorometry (OPA

derivatization) or ELISA.
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Calculation:

In Vivo: Passive Cutaneous Anaphylaxis (PCA) Model
Objective: Assess oral bioavailability and in vivo efficacy.

Workflow Diagram:
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Caption: 48-hour PCA workflow for assessing oral efficacy of Quinotolast sodium.

Protocol Specifics:

Sensitization: Inject 0.05 mL of diluted anti-DNP IgE serum intradermally into the dorsal skin

of rats.

Drug Administration: Administer Quinotolast sodium orally (1-10 mg/kg) suspended in 0.5%

methylcellulose 1 hour prior to challenge.

Challenge: Inject DNP-BSA mixed with 1% Evans Blue dye intravenously via the tail vein.

Readout: The dye leaks into the skin at sites of mast cell degranulation. Excise the skin

spots, extract dye with formamide, and measure absorbance at 620 nm.

Efficacy Data Summary
The following table summarizes typical preclinical performance metrics for Quinotolast
sodium compared to standard controls.
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Parameter
Quinotolast
Sodium (FR71021)

Disodium
Cromoglycate
(DSCG)

Note

IC50 (pLTs Release) 0.72 μg/mL ~5-10 μg/mL

Quinotolast is

significantly more

potent in inhibiting

leukotriene release.

Inhibition of PGD2 100% (at 100 μg/mL) Partial

Complete suppression

of prostaglandin D2 at

high doses.

Route of Admin Oral (PO) or Topical Inhalation / Topical

Quinotolast retains

activity after oral

dosing.

Tachyphylaxis Low / None High

Quinotolast does not

induce rapid tolerance

in lung cells.

Part 5: Clinical Applications & Safety
Indications: Quinotolast sodium is indicated for the treatment of bronchial asthma and

allergic rhinitis. Its oral activity allows for tablet formulation, improving patient compliance

compared to inhaled cromones.

Safety Profile: Like other mast cell stabilizers, Quinotolast exhibits a favorable safety profile.

It lacks the central nervous system sedation associated with first-generation antihistamines

and the anticholinergic effects of other allergy medications.

Pharmacokinetics: The drug is rapidly absorbed orally. Unlike DSCG, which has <1% oral

bioavailability, the lipophilic nature of the phenoxy-quinolizine core (despite the polar

tetrazole) facilitates gastrointestinal uptake.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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